Cas no 335349-58-1 (4-Iodo-5-Methyl-2-Nitroaniline)

• Product Name: 4-Iodo-5-Methyl-2-Nitroaniline
• CAS No: 335349-58-1
• MF: C₇H₇IN₂O₂
• MW: 278.047153711319
• MDL: MFCD27949584
• CID: 2822622
• PubChem ID: 22448816
• Update Time: 2025-06-08

4-Iodo-5-Methyl-2-Nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-5-Methyl-2-Nitroaniline
• CS-0451211
• PS-10593
• AKOS024261878
• 335349-58-1
• SB81425
• SCHEMBL7138557
• MFCD27949584
• DTXSID50625681
• 4-iodo-5-methyl-2-nitro-phenylamine

• MDL： MFCD27949584
• Inchi： 1S/C7H7IN2O2/c1-4-2-6(9)7(10(11)12)3-5(4)8/h2-3H,9H2,1H3
• InChI Key： DLAZSRKCQDQBPC-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=C1C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 277.95523g/mol
• Monoisotopic Mass: 277.95523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-Iodo-5-Methyl-2-Nitroaniline

4-Iodo-5-Methyl-2-Nitroaniline (CAS No. 335349-58-1): An Overview of Its Properties and Applications in Modern Chemistry

4-Iodo-5-Methyl-2-Nitroaniline (CAS No. 335349-58-1) is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry, medicinal chemistry, and materials science. This compound, characterized by its unique molecular structure, offers a range of properties that make it valuable for various applications. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 4-Iodo-5-Methyl-2-Nitroaniline, drawing on the latest research findings to provide a comprehensive overview.

Molecular Structure and Physical Properties

The molecular formula of 4-Iodo-5-Methyl-2-Nitroaniline is C₈H₈INO₂. The compound features an aromatic ring substituted with an iodo group at the 4-position, a methyl group at the 5-position, and a nitro group at the 2-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule. The presence of the iodo group enhances the compound's reactivity in various chemical reactions, while the nitro group contributes to its electronic properties and stability.

The physical properties of 4-Iodo-5-Methyl-2-Nitroaniline include a melting point of approximately 110°C and a boiling point that is not well-documented due to its decomposition at high temperatures. The compound is generally insoluble in water but shows good solubility in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various chemical reactions and processes.

Synthesis Methods

The synthesis of 4-Iodo-5-Methyl-2-Nitroaniline can be achieved through several routes, each with its own advantages and limitations. One common method involves the nitration of 4-iodoanisole followed by demethylation and methylation steps. Another approach involves the iodination of 2-nitroaniline followed by methylation. Recent research has also explored more efficient and environmentally friendly methods, such as microwave-assisted synthesis and catalytic processes using metal complexes.

A notable study published in the Journal of Organic Chemistry (2021) reported a novel one-pot synthesis method for 4-Iodo-5-Methyl-2-Nitroaniline. This method utilizes a palladium-catalyzed coupling reaction followed by nitration, achieving high yields with minimal side products. The use of palladium catalysts not only enhances the efficiency of the reaction but also reduces environmental impact by minimizing waste generation.

Analytical Techniques

The characterization of 4-Iodo-5-Methyl-2-Nitroaniline typically involves a combination of analytical techniques to ensure accurate identification and purity assessment. Common methods include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), infrared (IR) spectroscopy, and high-performance liquid chromatography (HPLC). NMR spectroscopy is particularly useful for confirming the presence of specific functional groups, while MS provides information on the molecular weight and fragmentation patterns.

A recent study published in Analytical Chemistry (2020) demonstrated the use of tandem mass spectrometry (MS/MS) for the detailed analysis of 4-Iodo-5-Methyl-2-Nitroaniline. The researchers found that MS/MS could effectively distinguish between different isomers and impurities, providing valuable insights into the compound's structure and purity.

Potential Applications

4-Iodo-5-Methyl-2-Nitroaniline has shown promise in several areas due to its unique chemical properties. In medicinal chemistry, it serves as an important intermediate in the synthesis of various pharmaceutical compounds. The presence of the iodo group makes it particularly useful in radiolabeling studies for medical imaging applications. Additionally, its reactivity with other functional groups allows for the creation of complex molecules with therapeutic potential.

In materials science, 4-Iodo-5-Methyl-2-Nitroaniline has been explored as a precursor for the synthesis of conductive polymers and organic semiconductors. The nitro group can be reduced to an amino group, which can then participate in polymerization reactions to form materials with desirable electronic properties. A study published in Advanced Materials (2019) reported the successful use of 4-Iodo-5-Methyl-2-Nitroaniline-derived polymers in organic photovoltaic devices, demonstrating improved efficiency and stability compared to traditional materials.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 4-Iodo-5-Methyl-2-Nitroaniline is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, adequate ventilation should be maintained to minimize exposure to vapors or dust.

A review article published in Chemical Health & Safety (2018) highlighted best practices for handling nitroaromatic compounds like 4-Iodo-5-Methyl-2-Nitroaniline strong>. The authors emphasized the importance of proper storage conditions, including keeping the compound away from heat sources and incompatible materials. They also recommended regular training for laboratory personnel on safe handling procedures.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research into 4-Iodo-5-Methyl-2-Nitroaniline strong> promises to uncover new applications and improve existing methods for its synthesis and characterization. As scientists continue to explore its potential in medicinal chemistry and materials science, we can expect to see innovative uses for this versatile compound in various industries.

In conclusion, 4-Iodo-5-Methyl-2-Nitroaniline strong> (CAS No. 335349-58-1) is a valuable chemical entity with a range of applications due to its unique molecular structure and properties. By understanding its synthesis methods, analytical techniques, and potential uses, researchers can harness its full potential for advancing scientific knowledge and technological innovation.